2'-[2-(1-Methyl-2-piperidyl)ethyl]picolinanilide

• CAS No.: 58753-93-8
• Molecular Formula: C20H25N3O
• Molecular Weight: 323.4 g/mol
• IUPAC Name: N-[2-[2-(1-methylpiperidin-2-yl)ethyl]phenyl]pyridine-2-carboxamide
• InChI: InChI=1S/C20H25N3O/c1-23-15-7-5-9-17(23)13-12-16-8-2-3-10-18(16)22-20(24)19-11-4-6-14-21-19/h2-4,6,8,10-11,14,17H,5,7,9,12-13,15H2,1H3,(H,22,24)
• InChI Key: IDRQHUIBXBRRSJ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCCC1CCC2=CC=CC=C2NC(=O)C3=CC=CC=N3

Description

2'-[2-(1-Methyl-2-piperidyl)ethyl]picolinanilide is a useful research compound. Its molecular formula is C20H25N3O and its molecular weight is 323.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-(o-aminophenethyl)-1-methylpiperidine (8.0 g., 0.037 mole) and ethyl picolinate (5.5 g., 0.037 mole) in DMSO (20 ml.) is treated with NaH (57%) in oil (1.6 g., 0.037 mole) with intermittent cooling to moderate the resulting vigorous reaction. After 2 hr., the mixture is poured into 150 ml. of H2O and the product isolated according to the procedure of Example 25. Crystallization from isopropyl ether affords 5.9 (50%) of analytically pure 2'-[2-(1-methyl-2-piperidyl)ethyl]picolinanilide, m.p. 65.5°-67° C. (corr.).